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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Ethyl 2-pyridylacetate is paramount. This guide provides immediate, essential

safety protocols, operational plans, and disposal procedures to foster a secure laboratory

environment.

Chemical Safety Overview

Ethyl 2-pyridylacetate is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] Adherence to proper personal protective equipment (PPE) and handling

procedures is critical to mitigate these risks. The signal word for this chemical is "Warning".

Quantitative Data Summary
While specific occupational exposure limits (OELs) such as OSHA PELs, NIOSH RELs, or

ACGIH TLVs have not been established for Ethyl 2-pyridylacetate, it is crucial to handle it with

care to minimize exposure.[1][2] The following table summarizes key safety-related quantitative

data for Ethyl 2-pyridylacetate.
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Parameter Value Source

Flash Point 110 °C (230 °F) - closed cup

OSHA PEL Not Established -

NIOSH REL Not Established -

ACGIH TLV Not Established -

IDLH Value Not Established -

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense when handling Ethyl 2-pyridylacetate.

Eye Protection: Chemical safety goggles or a face shield should be worn to prevent eye

contact.[1]

Skin Protection: Chemical-resistant gloves are mandatory. While specific breakthrough times

for Ethyl 2-pyridylacetate are not readily available, guidance for related compounds

suggests that nitrile gloves may offer limited protection and should be changed immediately

after contact. For more robust protection, especially during extended handling, butyl rubber

gloves are a recommended alternative. Always inspect gloves for integrity before use and

practice proper removal techniques to avoid skin contamination.[3] An impermeable lab coat

or apron is also recommended to protect street clothing.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors.[1] If engineering controls are

insufficient, a NIOSH-approved respirator with a Type ABEK (EN 14387) filter is

recommended for protection against organic vapors and gases.

Operational Plan for Safe Handling
A systematic approach to handling Ethyl 2-pyridylacetate from receipt to disposal is essential

for laboratory safety.

1. Pre-Handling Preparation:
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Ensure that all personnel handling the chemical are trained on its hazards and the proper
safety procedures.
Verify that a chemical spill kit is readily accessible.
Confirm that the chemical fume hood is functioning correctly.
Assemble all necessary PPE and ensure it is in good condition.

2. Handling the Chemical:

Conduct all work with Ethyl 2-pyridylacetate in a well-ventilated chemical fume hood.
Ground and bond containers when transferring the liquid to prevent static discharge.
Avoid contact with skin, eyes, and clothing.
Keep the container tightly closed when not in use.
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents and acids.[3]

3. Post-Handling Procedures:

Wipe down the work area with an appropriate solvent.
Properly remove and dispose of contaminated gloves and any other disposable PPE.
Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan
Proper disposal of Ethyl 2-pyridylacetate and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing Ethyl 2-pyridylacetate, including contaminated consumables, in
a designated, leak-proof, and clearly labeled hazardous waste container.[4][5]
Do not mix Ethyl 2-pyridylacetate waste with other incompatible waste streams.

2. Waste Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated area, away
from heat and ignition sources.
Ensure the container is kept closed except when adding waste.[5]

3. Waste Disposal:
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Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.[5]
Never dispose of Ethyl 2-pyridylacetate down the drain or in the regular trash.[4]

Emergency Spill Response
In the event of a spill, a swift and organized response is critical to minimize harm to personnel

and the environment.

Chemical Spill Cleanup Workflow
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Chemical Spill Cleanup Workflow

Initial Response

Containment & Cleanup

Decontamination & Disposal

Alert others in the area
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Safety First

Assess the spill size and immediate risks

Don appropriate PPE
(gloves, goggles, respirator)

Proceed if spill is manageable

Ensure adequate ventilation
(use fume hood if possible)

Contain the spill with absorbent material

Absorb the spilled liquid

Collect absorbed material into a labeled hazardous waste container

Decontaminate the spill area with soap and water

Dispose of all contaminated materials as hazardous waste

Restock the spill kit

Report the incident to the lab supervisor and EHS
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Caption: A stepwise workflow for safely managing a chemical spill.
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This comprehensive guide provides the essential framework for the safe handling, operation,

and disposal of Ethyl 2-pyridylacetate, empowering laboratory professionals to maintain a

secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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